Cas no 175137-49-2 (5-Chloro-4-methoxythiophene-3-carbonyl Chloride)

• Product Name: 5-Chloro-4-methoxythiophene-3-carbonyl Chloride
• CAS No: 175137-49-2
• MF: C₆H₄Cl₂O₂S
• MW: 211.065758705139
• MDL: MFCD00068000
• CID: 135256
• PubChem ID: 2778384
• Update Time: 2025-04-19

5-Chloro-4-methoxythiophene-3-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonylchloride, 5-chloro-4-methoxy-
• 5-Chloro-4-methoxy-thiophene-3-carbonyl chloride
• 5-Chloro-4-methoxythiophene-3-carbonyl chloride
• 5-Chloro-4-methoxythiophene-3-carbonyl-chloride
• 5-CHLORO-4-METHOXYTHIOPHENE-3-CARBONYLCH
• 2-Chloro-3-methoxythiophene-4-carbonyl chloride
• 3-Thiophenecarbonyl chloride, 5-chloro-4-methoxy- (9CI)
• 5-chloro-4-methoxythiophene-3-carbonyl chloride, AldrichCPR
• 3-Thiophenecarbonyl chloride, 5-chloro-4-methoxy-
• 5-CHLORO-4-METHOXYTHIOPHENE-3-CARBONYLCHLORIDE
• AS-5795
• 175137-49-2
• MFCD00068000
• A811794
• 5-chloro-4-methoxy-3-thiophenecarbonyl chloride
• FT-0620298
• AKOS015897614
• DTXSID60380895
• SCHEMBL3060301
• 5-Chloro-4-methoxythiophene-3-carbonyl Chloride

• MDL： MFCD00068000
• Inchi： 1S/C6H4Cl2O2S/c1-10-4-3(5(7)9)2-11-6(4)8/h2H,1H3
• InChI Key： ZLLVFNBZGFSCKR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)Cl)=CS1)OC

Computed Properties

• Exact Mass: 209.93100
• Monoisotopic Mass: 209.9309059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Melting Point: 66 °C
• PSA: 54.54000
• LogP: 2.78910

5-Chloro-4-methoxythiophene-3-carbonyl Chloride Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34